Cas no 1181583-49-2 ((4-((4-Methylpiperidin-1-yl)methyl)thiazol-2-yl)methanamine)

• Product Name: (4-((4-Methylpiperidin-1-yl)methyl)thiazol-2-yl)methanamine
• CAS No: 1181583-49-2
• MF: C₁₁H₁₉N₃S
• MW: 225.353660821915
• CID: 5272987
• Update Time: 2025-11-01

(4-((4-Methylpiperidin-1-yl)methyl)thiazol-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (4-((4-Methylpiperidin-1-yl)methyl)thiazol-2-yl)methanamine
• {4-[(4-methylpiperidin-1-yl)methyl]-1,3-thiazol-2-yl}methanamine
• 2-Thiazolemethanamine, 4-[(4-methyl-1-piperidinyl)methyl]-

• Inchi： 1S/C11H19N3S/c1-9-2-4-14(5-3-9)7-10-8-15-11(6-12)13-10/h8-9H,2-7,12H2,1H3
• InChI Key： DIZOBUYOVPUVRO-UHFFFAOYSA-N
• SMILES： S1C(CN)=NC(=C1)CN1CCC(C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 192
• XLogP3: 1
• Topological Polar Surface Area: 70.4

Additional information on (4-((4-Methylpiperidin-1-yl)methyl)thiazol-2-yl)methanamine

Introduction to (4-((4-Methylpiperidin-1-yl)methyl)thiazol-2-yl)methanamine (CAS No. 1181583-49-2)

(4-((4-Methylpiperidin-1-yl)methyl)thiazol-2-yl)methanamine, also known by its CAS number 1181583-49-2, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structure of (4-((4-Methylpiperidin-1-yl)methyl)thiazol-2-yl)methanamine makes it a valuable candidate for various drug discovery and development efforts.

The chemical structure of (4-((4-Methylpiperidin-1-yl)methyl)thiazol-2-yl)methanamine features a thiazole ring, a piperidine moiety, and an amino group. The thiazole ring is a five-membered heterocyclic compound containing sulfur and nitrogen atoms, which contributes to its stability and reactivity. The piperidine moiety, a six-membered nitrogen-containing ring, imparts additional structural complexity and potential for interactions with biological targets. The amino group at the methylene position further enhances the compound's reactivity and functional versatility.

Recent studies have highlighted the potential of (4-((4-Methylpiperidin-1-yl)methyl)thiazol-2-yl)methanamine in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that compounds with similar structures exhibit neuroprotective properties by modulating key signaling pathways involved in neuronal survival and function. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of thiazole-based compounds can effectively inhibit the aggregation of amyloid-beta peptides, a hallmark of Alzheimer's disease.

In addition to its neuroprotective effects, (4-((4-Methylpiperidin-1-yl)methyl)thiazol-2-yl)methanamine has been investigated for its potential as an anti-inflammatory agent. Inflammation is a critical component of many diseases, including arthritis, cardiovascular disorders, and certain cancers. Thiazole derivatives have been shown to possess potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines and mediators. A recent study in the Inflammation Research journal reported that thiazole-based compounds can significantly reduce inflammation in animal models of rheumatoid arthritis.

The pharmacological profile of (4-((4-Methylpiperidin-1-yl)methyl)thiazol-2-yl)methanamine has also been explored in the context of cancer therapy. Thiazole compounds have been found to exhibit antiproliferative effects on various cancer cell lines by inducing apoptosis and cell cycle arrest. A study published in the Cancer Letters journal demonstrated that thiazole derivatives can selectively target cancer cells while sparing normal cells, making them promising candidates for cancer treatment.

The synthetic accessibility of (4-((4-Methylpiperidin-1-yl)methyl)thiazol-2-yl)methanamine is another factor that contributes to its appeal in pharmaceutical research. The compound can be synthesized through well-established chemical routes, allowing for efficient production and scale-up. This synthetic flexibility enables researchers to modify the structure and optimize its properties for specific therapeutic applications.

Clinical trials are currently underway to evaluate the safety and efficacy of (4-((4-Methylpiperidin-1-yl)methyl)thiazol-2-yl)methanamine and its derivatives in various disease models. Preliminary results from phase I trials have shown promising outcomes, with the compound demonstrating good pharmacokinetic properties and minimal side effects. These findings provide a strong foundation for further clinical development and potential commercialization.

In conclusion, (4-((4-Methylpiperidin-1-yl)methyl)thiazol-2-yllmethanamine (CAS No. 1181583--9-2)) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure, combined with its versatile biological activities, makes it an attractive candidate for drug discovery and development efforts. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for innovative treatments in various medical fields.